N-Nitroso Maprotiline

• Molecular Formula: C20H22N2O
• Molecular Weight: 306.4 g/mol
• InChI: InChI=1S/C20H22N2O/c1-22(21-23)14-6-12-20-13-11-15(16-7-2-4-9-18(16)20)17-8-3-5-10-19(17)20/h2-5,7-10,15H,6,11-14H2,1H3
• InChIKey: MBPVIQYGVCHQMY-UHFFFAOYSA-N

N-Nitroso Maprotiline Reference Standard

N-Nitroso Maprotiline (CAS 204268-61-1; molecular formula C₂₀H₂₂N₂O; MW 306.4) is a nitrosamine drug substance-related impurity (NDSRI) derived from the secondary amine moiety of the tetracyclic antidepressant maprotiline [1]. It belongs to the ICH M7 'cohort of concern' class of N-nitrosamines, which are considered potent genotoxic carcinogens requiring stringent control at trace levels [2]. As an NDSRI, it shares structural similarity with the parent API but bears an N-nitroso functional group that fundamentally alters its toxicological profile [3]. The compound is not used commercially as an API but serves exclusively as a reference standard for analytical method development, method validation (AMV), and quality control (QC) during maprotiline hydrochloride manufacturing, ANDA submissions, and commercial production [4].

Product Type

Nitrosamine drug substance-related impurity (NDSRI) reference standard

Analytical Use

LC-MS/MS method development, validation, and system suitability for maprotiline matrices

Procurement Fit

Compound-specific nitrosamine quantification supporting ICH M7 control and regulatory submissions

• [1] Veeprho. N-Nitroso Maprotiline | CAS 204268-61-1. Product Technical Datasheet, 2022. View Source
• [2] ICH. ICH M7(R2) Guideline: Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk. International Council for Harmonisation, 2023. View Source
• [3] Guo X, et al. Mutagenicity and genotoxicity evaluation of 15 nitrosamine drug substance-related impurities in human TK6 cells. Regul Toxicol Pharmacol. 2024;154:105730. View Source
• [4] Axios Research. N-Nitroso Maprotiline Reference Standard. Product Datasheet, 2023. View Source

Generic Standards Cannot Substitute for N-Nitroso Maprotiline

N-Nitroso Maprotiline cannot be replaced by a generic nitrosamine standard (e.g., NDMA or NDEA) in maprotiline-specific pharmaceutical analysis because the chromatographic retention, mass spectrometric fragmentation, and extraction recovery of each NDSRI are uniquely determined by its parent API scaffold [1]. The EMA has assigned N-nitroso-maprotiline an acceptable intake (AI) of only 18 ng/day under CPCA Category 1 — the most stringent potency classification — which demands an analytical method LOQ at or below 18 ng/g and validated specifically on the maprotiline matrix [2]. Using a surrogate standard with different physicochemical properties would fail to meet the ICH Q2(R1) validation requirements for accuracy, precision, and specificity in maprotiline drug substance and product matrices [3]. Furthermore, the 2025 market withdrawal of maprotiline products in France and Germany due to nitrosamine levels exceeding the 18 ng/day threshold underscores that only compound-specific quantification with the authentic reference standard can enable reliable batch release and regulatory compliance decisions [4].

Authentic N-Nitroso Maprotiline

Generic nitrosamine standard (e.g., NDMA, NDEA)

Chromatographic retention determined by tetracyclic scaffold; enables specific separation from maprotiline API

Retention may not match, risking co-elution with the parent drug or matrix components

Mass spectrometric fragmentation and MRM transitions optimized for the N-nitroso-maprotiline structure

Fragmentation differences may compromise detection specificity and sensitivity in maprotiline matrices

Supports validation of an LOQ meeting the extremely low acceptable intake (AI) limit

Extraction recovery and matrix effects may prevent achieving the required sub-ppm LOQ

Meets ICH Q2(R1) specificity, accuracy, and precision criteria for maprotiline drug substance/product

Fails to meet ICH Q2(R1) validation requirements without compound-specific characterization

• [1] Li Y, et al. Determination of Nitrosamine Drug Substance-Related Impurities Derived from Nortriptyline and Sertraline Using LC-MS/MS: A Comparative Evaluation of Chromatographic Separation and Pharmaceutical Application. Pharmaceuticals. 2025;18(11):1673. View Source
• [2] European Medicines Agency. EMA/393815/2024 Rev. 6: Appendix 1 — Acceptable Intakes Established for N-Nitrosamines. September 2024. View Source
• [3] ICH. ICH Q2(R1): Validation of Analytical Procedures: Text and Methodology. International Council for Harmonisation, 2005. View Source
• [4] Ordre National des Pharmaciens. Rappel de lots de Ludiomil (maprotiline) et remplacement de cet antidépresseur. July 2025. View Source

N-Nitroso Maprotiline Differentiation Evidence

CPCA Category 1 Potency Classification

The EMA Appendix 1 Revision 6 (September 2024) classifies N-nitroso-maprotiline as CPCA Category 1 with an acceptable intake (AI) of 18 ng/day, derived from positive in vivo mutagenicity data [1]. This places it in the most potent regulatory tier alongside N-nitroso-nortriptyline (also Category 1, AI = 18 ng/day), but markedly below the AI limits of N-nitroso-sertraline (Category 2, AI = 100 ng/day), N-nitroso-fluoxetine (AI = 100 ng/day), and four orders of magnitude more stringent than N-nitroso-diclofenac (AI = 78,000 ng/day) which is controlled under SAR/read-across [1][2]. The 18 ng/day AI equates to approximately 0.059 nmol/day on a molar basis, reflecting exceptionally high intrinsic carcinogenic potency per molecule [3].

Potency Classification

Head-to-head

CPCA Category 1, AI 18 ng/day – 5.6× more stringent than N-nitroso-sertraline (100 ng/day), 4,333× more stringent than N-nitroso-diclofenac

Stringent AI demands authentic standard for validated sub-ppm quantification in drug product

Per EMA Rev. 6, based on positive in vivo TGR data

Evidence Dimension	Regulatory Acceptable Intake (AI) and CPCA Potency Category
Target Compound Data	N-Nitroso Maprotiline: CPCA Category 1, AI = 18 ng/day (EMA Rev. 6, 2024)
Comparator Or Baseline	N-Nitroso-Nortriptyline: Category 1, 18 ng/day; N-Nitroso-Sertraline: Category 2, 100 ng/day; N-Nitroso-Fluoxetine: 100 ng/day; N-Nitroso-Diclofenac: 78,000 ng/day
Quantified Difference	Equally stringent as NNORT (1×); 5.6× more stringent than NSERT and N-nitroso-fluoxetine; 4,333× more stringent than N-nitroso-diclofenac
Conditions	EMA regulatory AI limits derived using CPCA methodology based on in vivo mutagenicity (TGR) data; limits published in EMA/393815/2024 Rev. 6 Appendix 1

Why This Matters

The 18 ng/day AI forces analytical methods to achieve an LOQ ≤ 18 ng/g in drug product, which is technically more demanding than methods for Category ≥2 NDSRIs with 100+ ng/day limits, making procurement of the authentic reference standard essential for validated quantification at sub-ppm levels.

• [1] EMA. EMA/393815/2024 Rev. 6 — Appendix 1: Acceptable Intakes Established for N-Nitrosamines. September 2024. View Source
• [2] Mérieux NutriSciences / Chelab Laboratories. #NitrosaminesAlert: Further revision of Appendix 1 EMA/393815/2024/Rev. 6. LinkedIn Post, September 2024. View Source
• [3] Schlingemann J, et al. The Use of Molar-Based Safety Limits for N-Nitrosamines. AAPS PharmSciTech. Discussion on Nitrosamines.usp.org, 2023. View Source

EU Market Withdrawal of Maprotiline Products

In July 2025, the French ANSM confirmed that nitrosamine levels in Ludiomil (maprotiline hydrochloride) exceeded the European limit of 18 ng/day for N-nitroso-maprotiline, triggering a recall of all distributed batches (Ludiomil 25 mg lots F0016/F0017 and 75 mg lot F0018) and discontinuation of the product [1]. Concurrently, Neuraxpharm in Germany permanently ceased maprotiline production, citing inability to reduce N-nitroso-maprotiline levels below the regulatory threshold [2]. This market withdrawal is a direct consequence of the compound's exceptionally low AI and contrasts with other antidepressant NDSRIs such as N-nitroso-sertraline (AI = 100 ng/day) and N-nitroso-diclofenac (AI = 78,000 ng/day), where no comparable EU market withdrawals have been triggered by this specific impurity, as manufacturers could achieve compliance through process control or ICH Q3B-based management [3].

Market Withdrawal

Head-to-head

2025 EU recall of all Ludiomil lots; Neuraxpharm permanently discontinued production. No comparable withdrawals for N-nitroso-sertraline or N-nitroso-diclofenac

Market exit creates urgent need for reference standard to support reformulation and residual nitrosamine monitoring

ANSM/BfArM enforcement under EMA AI limits; 0 market exit events for comparators

Evidence Dimension	Market access and manufacturing feasibility outcome as a function of AI stringency
Target Compound Data	N-Nitroso Maprotiline: EU market withdrawal (2025), all Ludiomil lots recalled, Neuraxpharm production permanently discontinued
Comparator Or Baseline	N-Nitroso-Sertraline (AI=100 ng/day): No EU market withdrawals attributed; N-Nitroso-Diclofenac (AI=78,000 ng/day): Controlled via ICH Q3B threshold, no market action required
Quantified Difference	Maprotiline: complete EU market exit; Sertraline: 0 market exit events; Diclofenac: 0 market exit events attributable to their respective NDSRIs
Conditions	Regulatory enforcement context: EMA AI limits under Art. 5(3) of Regulation (EC) No 726/2004; compliance verified by ANSM (France) and BfArM (Germany) in 2025

Why This Matters

The market exit creates an urgent need for reference standard availability to support reformulation efforts, alternative supplier qualification, and residual nitrosamine monitoring in any remaining maprotiline stock, making N-Nitroso Maprotiline reference material procurement a time-sensitive requirement for QC laboratories.

• [1] Ordre National des Pharmaciens. Rappel de lots de Ludiomil (maprotiline) et remplacement de cet antidépresseur. July 2025. View Source
• [2] APOTHEKE ADHOC. Neuraxpharm stellt Maprotilin-Produktion ein. January 2025. View Source
• [3] EMA. N-nitroso-ciprofloxacin — NMI (non-mutagenic impurity); N-nitroso-diclofenac — 78,000 ng/day. EMA Q&A Appendix 1, Rev. 6, September 2024. View Source

Nitrosation Propensity Under Gastric Conditions

In vitro nitrosation studies of maprotiline hydrochloride (a secondary amine) demonstrated that N-nitrosomaprotiline formation is optimal at pH 3.0 (gastric conditions), with a minimum detectable sodium nitrite concentration of 6.9 µg/mL after 1-hour incubation at 37°C [1]. Ascorbic acid inhibited N-nitrosomaprotiline formation by up to 80.6% [1]. This formation profile differs mechanistically from NDSRIs derived from tertiary amines (e.g., N-nitroso-sertraline, N-nitroso-fluoxetine), which typically require prior N-dealkylation before nitrosation can occur, introducing an additional kinetic barrier to formation [2]. The secondary amine nitrosation pathway is direct and unimolecular, theoretically conferring a higher formation propensity under acidic conditions compared to tertiary amine APIs [3].

Nitrosation Propensity

Class-level

Direct secondary amine nitrosation at pH 3.0; minimum NaNO₂ 6.9 µg/mL; 80.6% inhibition by ascorbic acid

Higher intrinsic formation risk under acidic conditions vs. tertiary amine NDSRIs requiring prior N-dealkylation

In vitro colorimetric assay, 37°C; class-level mechanistic inference

Evidence Dimension	Nitrosation pathway efficiency under simulated gastric conditions (pH 3.0, 37°C)
Target Compound Data	N-Nitroso Maprotiline: Direct nitrosation of secondary amine; minimum NaNO₂ detection = 6.9 µg/mL; 80.6% inhibition by ascorbic acid at pH 3.0
Comparator Or Baseline	Tertiary amine NDSRIs (e.g., N-nitroso-sertraline, N-nitroso-fluoxetine): Require initial N-dealkylation step before nitrosation; no quantitative minimum NaNO₂ data available for direct comparison
Quantified Difference	Not directly quantifiable due to differing experimental systems; mechanistic inference based on amine class (secondary vs. tertiary) nitrosation kinetics
Conditions	In vitro colorimetric nitrosation assay; maprotiline hydrochloride reacted with sodium nitrite at varying concentrations, pH 3.0, 37°C, 1 h incubation (Marmara University thesis, 1993)

Why This Matters

The direct secondary amine nitrosation pathway implies that maprotiline drug products may be at higher intrinsic risk of NDSRI formation during manufacturing and storage under acidic conditions, requiring more rigorous process control and analytical surveillance than tertiary amine-derived NDSRIs.

• [1] Meşeci N, Alpertunga B. Sekonder amin grubu içeren maprotilin hidroklorürden N-nitrozo türevi oluşumunun in-vitro incelenmesi. Marmara Üniversitesi, Sağlık Bilimleri Enstitüsü, Yüksek Lisans Tezi, Tez No. 27702, 1993. View Source
• [2] Schmidtsdorff S, Neumann J, Schmidt AH, Parr MK. Risk assessment for nitrosated pharmaceuticals: A future perspective in drug development. Arch Pharm (Weinheim). 2022;355(4):e2100435. View Source
• [3] Veeprho. Chemistry for the Formation of Nitrosamines. Technical Note, 2020. View Source

In Vivo Mutagenicity Confirmation

The EMA CPCA Category 1 assignment for N-nitroso-maprotiline (AI = 18 ng/day) was derived from a positive result in an in vivo mutagenicity study (transgenic rodent gene mutation assay, TGR), indicating confirmed systemic genotoxic hazard [1]. This regulatory evidence tier is shared by N-nitroso-nortriptyline (also Category 1, positive in vivo TGR) [1]. By contrast, N-nitroso-diclofenac was assigned AI = 78,000 ng/day via SAR/read-across from NDPh TD₅₀, without positive in vivo mutagenicity data [1]. N-nitroso-ciprofloxacin was reclassified as NMI (non-mutagenic impurity) based on a negative in vivo study and can be controlled per ICH Q3B [1]. Guo et al. (2024) demonstrated that among 15 NDSRIs tested in human TK6 cells, seven Enhanced Ames Test (EAT)-positive NDSRIs (including N-nitroso-nortriptyline, N-nitroso-sertraline, N-nitroso-fluoxetine, and N-nitroso-duloxetine) exhibited concentration-dependent micronucleus induction and gene mutation [2]. N-Nitroso-maprotiline was not included in that specific TK6 panel, but its regulatory Category 1 designation implies comparable or greater genotoxic potency .

In Vivo Mutagenicity

Class-level

Positive in vivo TGR (CPCA Cat. 1). Contrast: N-nitroso-diclofenac AI 78,000 ng/day via SAR/read-across; N-nitroso-ciprofloxacin NMI (in vivo negative)

Confirmed in vivo genotoxicity means surrogate-based estimation is not accepted; authentic standard is essential

Regulatory classification per EMA Rev. 6; no direct TK6 data for maprotiline NDSRI

Evidence Dimension	In vivo mutagenicity confirmation status and resulting CPCA category
Target Compound Data	N-Nitroso Maprotiline: CPCA Category 1 (positive in vivo TGR), AI = 18 ng/day
Comparator Or Baseline	N-Nitroso-Nortriptyline: Category 1, positive TGR, AI=18; N-Nitroso-Sertraline: Category 2, in vivo +ve, AI=100; N-Nitroso-Diclofenac: SAR/read-across NDPh TD₅₀, AI=78,000; N-Nitroso-Ciprofloxacin: NMI (in vivo -ve), ICH Q3B
Quantified Difference	Risk management tier: Category 1 (most stringent, AI=18 ng/day) vs. Category 2 (AI=100 ng/day) vs. SAR/read-across (AI=78,000 ng/day) vs. NMI (no specific AI needed)
Conditions	CPCA classification per EMA/393815/2024 Rev. 6; Tier 1: in vivo TGR data; Tier 2: Ames + in vitro mammalian data; SAR/read-across: structural alert without definitive mutagenicity data

Why This Matters

The confirmed in vivo mutagenicity elevates the procurement-criticality of high-purity N-Nitroso Maprotiline reference standard: a validated, sensitive analytical method using this authentic standard is the only regulatory pathway to quantify and control an impurity that cannot be managed through the less demanding ICH Q3B threshold approach.

• [1] EMA. EMA/393815/2024 Rev. 6 — Appendix 1: Acceptable Intakes Established for N-Nitrosamines (Updated September 4, 2024). Nitrosamines.usp.org Discussion Thread. View Source
• [2] Guo X, Li Y, Mittelstaedt RA, et al. Mutagenicity and genotoxicity evaluation of 15 nitrosamine drug substance-related impurities in human TK6 cells. Regul Toxicol Pharmacol. 2024;154:105730. View Source

Unique Tetracyclic Scaffold Properties

N-Nitroso Maprotiline (MW 306.4) is derived from maprotiline, which features a tetracyclic 9,10-ethanoanthracene scaffold . This distinguishes it structurally from tricyclic antidepressant NDSRIs such as N-nitroso-nortriptyline (dibenzocycloheptene scaffold) and N-nitroso-sertraline (tetralone scaffold) [1]. Li et al. (2025) demonstrated that chromatographic resolution of NDSRI/API pairs is critically dependent on column stationary phase selectivity: a phenyl-hexyl column exploiting π-π interactions was required to achieve baseline separation for N-nitroso-nortriptyline (LOQ 20 ng/g) and N-nitroso-sertraline (LOQ 125 ng/g) from their respective parent APIs [1]. The tetracyclic structure of N-nitroso-maprotiline presents a distinct set of π-electron and steric properties that will influence both reversed-phase retention and ESI-MS ionization efficiency compared to tricyclic NDSRIs, necessitating compound-specific method optimization with the authentic reference material [2].

Tetracyclic Scaffold

Class-level

Tetracyclic 9,10-ethanoanthracene core (MW 306.4) vs. tricyclic NDSRIs (dibenzocycloheptene, tetralone). Distinct π-electron and steric properties

Generic chromatographic/MS methods validated on tricyclic NDSRIs cannot be directly transferred; compound-specific revalidation required

Inference based on maprotiline structure and published NDSRI chromatographic data (Li et al., 2025)

Evidence Dimension	Structural scaffold and predicted chromatographic/MS behavior relative to tricyclic NDSRI comparators
Target Compound Data	N-Nitroso Maprotiline: Tetracyclic 9,10-ethanoanthracene; MW 306.4; C₂₀H₂₂N₂O
Comparator Or Baseline	N-Nitroso-Nortriptyline: Tricyclic dibenzocycloheptene, MW ~280; N-Nitroso-Sertraline: Tetralone-based, MW ~340; N-Nitroso-Fluoxetine: N-methylphenethylamine, MW ~344
Quantified Difference	Structural distinction: tetracyclic vs. tricyclic core; no direct chromatographic k' or Rs data available for N-nitroso-maprotiline vs. comparators on same column system
Conditions	Inference based on maprotiline molecular structure (CAS 204268-61-1) and published chromatographic behavior of structurally related NDSRIs (Li et al., 2025)

Why This Matters

The unique tetracyclic scaffold means that generic nitrosamine analytical methods validated on tricyclic NDSRIs cannot be directly transferred; laboratories must procure the authentic N-Nitroso Maprotiline reference standard to establish system suitability, determine retention time, optimize MRM transitions, and validate recovery in maprotiline-specific matrices.

• [1] Li Y, et al. Determination of Nitrosamine Drug Substance-Related Impurities Derived from Nortriptyline and Sertraline Using LC-MS/MS: A Comparative Evaluation. Pharmaceuticals. 2025;18(11):1673. View Source
• [2] SynZeal. N-Nitroso-Maprotiline: Reference Standard for Analytical Method Development. Product Technical Datasheet. View Source

Reference Standard Purity and Characterization

Commercially available N-Nitroso Maprotiline reference standards are supplied with purity specifications ranging from ≥95% by HPLC (MOLCOO, SynZeal) to ≥99% by HPLC (AOCS) . Suppliers provide full characterization packages including ¹H-NMR, ¹³C-NMR, HPLC, and MS data compliant with USP, EP, JP, and BP monograph requirements for impurity reference standards [1]. The standard is available in multiple pack sizes (10 mg, 25 mg, 50 mg, 100 mg) to support method development through routine QC use . Storage conditions of −20°C are recommended to ensure long-term stability . This comprehensive characterization is critical because, unlike small-molecule nitrosamines (e.g., NDMA, NDEA) which are available as certified pharmacopeial reference standards from USP/EP, NDSRIs including N-nitroso-maprotiline are not currently listed in major pharmacopeias, making vendor-certified reference standards the primary source of traceability for regulatory submissions [2].

Purity & Characterization

Specification review

≥95–99% HPLC purity; full characterization: ¹H/¹³C NMR, HPLC, MS; pack sizes 10–100 mg; recommended storage −20°C

Non-compendial status means supplier COA is primary traceability for ANDA/NDA submissions; characterization scope reduces validation risk

Vendor specifications from ChemicalBook-listed suppliers; NDSRI not in USP/EP monographs

Evidence Dimension	Commercial reference standard purity and characterization scope
Target Compound Data	N-Nitroso Maprotiline: ≥95% to ≥99% HPLC purity; ¹H/¹³C-NMR, HPLC, MS characterization; pack sizes 10–100 mg; storage −20°C
Comparator Or Baseline	NDMA/NDEA (small-molecule nitrosamines): USP/EP compendial reference standards available with certified purity; most NDSRIs: vendor-certified, non-compendial, purity typically 95–98%
Quantified Difference	Purity: 95–99% range across suppliers vs. compendial NDMA (typically >99%); characterization scope comparable; compendial status: non-compendial (NDSRI) vs. compendial (small-molecule nitrosamines)
Conditions	As specified in vendor Certificates of Analysis (COA) from ChemicalBook-listed suppliers (MOLCOO, AOCS, SynZeal) and Veeprho product datasheet

Why This Matters

The non-compendial status of NDSRIs means that the vendor's characterization data (COA, NMR, HPLC, MS) constitutes the primary regulatory evidence of reference standard identity and purity for ANDA/NDA submissions; selecting a supplier with comprehensive characterization reduces analytical method validation risk and potential regulatory queries.

• [1] Veeprho. N-Nitroso Maprotiline | CAS 204268-61-1 — Reference Standard for Nitrosamine Impurity Control. Product Technical Datasheet, July 2022. View Source
• [2] Axios Research. Maprotiline Impurity Reference Standards: N-Nitroso Maprotiline. Product Datasheet, 2023. View Source

N-Nitroso Maprotiline Application Scenarios

Maprotiline QC Batch Release Testing

With the EMA-mandated AI of 18 ng/day [1] and the 2025 EU market withdrawal of maprotiline products [2], any manufacturer seeking to reintroduce or maintain maprotiline on the market must implement a validated LC-MS/MS method using authentic N-Nitroso Maprotiline reference standard for identity confirmation, system suitability, and quantification. The method must achieve an LOQ ≤ 18 ng/g in the drug product matrix and meet ICH Q2(R1) validation criteria for specificity, accuracy, and precision [3]. The reference standard is used to prepare calibration curves, determine extraction recovery from the maprotiline matrix, and serve as the comparator for stability-indicating forced degradation studies.

ANDA and DMF Nitrosamine Risk Assessment

For generic maprotiline hydrochloride ANDA filings, the FDA and EMA require a comprehensive nitrosamine risk assessment per ICH M7(R2) including confirmatory analytical testing [1]. The N-Nitroso Maprotiline reference standard is essential for: (a) developing and validating the NDSRI-specific analytical method; (b) generating batch analysis data to demonstrate control below the AI of 18 ng/day [2]; (c) providing the Certificate of Analysis (COA) as part of Module 3.2.S.3.2 (Impurities) of the CTD. The positive in vivo mutagenicity classification (CPCA Category 1) [3] means that regulatory reviewers will expect robust, compound-specific analytical data rather than surrogate-based estimations.

Forced Degradation and Stability Studies

The demonstrated formation of N-nitrosomaprotiline at pH 3.0 with nitrite [1] indicates that acidic media in dissolution testing and gastric simulation studies, as well as drug-excipient compatibility studies involving nitrite-containing excipients, represent high-risk conditions for artifact formation. The reference standard enables quantitative monitoring of NDSRI formation during ICH Q1A stress testing (acid hydrolysis, oxidative stress, photostability) and during long-term and accelerated stability studies of maprotiline drug products. Ascorbic acid inhibition data (up to 80.6% reduction) [1] suggests that formulation strategies incorporating antioxidants may mitigate NDSRI formation, and the reference standard is required to quantify the protective effect.

Multi-Source Supply Chain Method Cross-Validation

Following the 2025 Neuraxpharm production cessation and Ludiomil recall [1], maprotiline supply chains are fragmented. Pharmacies and hospitals in France are transitioning patients to amitriptyline or mirtazapine [2], but residual maprotiline stock requires verification before dispensing. QC laboratories performing nitrosamine screening across multiple API sources must cross-validate their methods to ensure comparability of results. The N-Nitroso Maprotiline reference standard serves as the universal calibrant for inter-laboratory method transfer, proficiency testing, and instrument-to-instrument variability assessment across LC-MS/MS platforms.

Application

Selection Property

Validation Focus

Maprotiline QC batch release testing

Authentic reference standard for compound-specific LC-MS/MS

LOQ at the stringent AI-driven sub-ppm level; ICH Q2(R1) specificity in drug product matrix

ANDA nitrosamine risk assessment

COA and characterization data package for Module 3.2.S.3.2

Confirmatory testing to demonstrate control below regulatory acceptable intake; in vivo mutagenicity context

Forced degradation & stability studies

Quantitative NDSRI monitoring under ICH Q1A stress conditions

Artifact formation risk at acidic pH; antioxidant mitigation assessment

Multi-source supply chain cross-validation

Universal calibrant for inter-laboratory method transfer

Proficiency testing and instrument-to-instrument variability across LC-MS/MS platforms

• [1] Meşeci N, Alpertunga B. In vitro investigation of N-nitroso derivative formation from maprotiline hydrochloride containing a secondary amine group. Marmara University, MSc Thesis, 1993. View Source
• [2] EMA. EMA/393815/2024 Rev. 6 — Acceptable Intakes for N-Nitrosamines. September 2024. View Source
• [3] Ordre National des Pharmaciens. Rappel de lots de Ludiomil (maprotiline). July 2025. View Source
• [4] APOTHEKE ADHOC. Neuraxpharm stellt Maprotilin-Produktion ein. January 2025. View Source